Cas no 6968-76-9 (1-(3-Methoxyphenyl)piperazine dihydrochloride)

1-(3-Methoxyphenyl)piperazine dihydrochloride Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)piperazine dihydrochloride
• 1-(3-methoxyphenyl)piperazine hydrochloride
• Piperazine,1-(3-methoxyphenyl)-, dihydrochloride (9CI)
• 4-(3-Methoxyphenyl)piperazine dihydrochloride
• 1-(3-Methoxyphenyl)piperazinedihydrochloride
• 1-(3-Methoxyphenyl)piperazine 2HCl
• Q0T82QHG7N
• 1-(3-Methoxyphenyl)piperazine diHCl
• Piperazine, 1-(3-methoxyphenyl)-, dihydrochloride
• 1-(3-methoxyphenyl)piperazindihydrochlorid
• 1-(3-Methoxyphenyl)piperazine HCl
• PubChem15280
• 1-(3-methoxyphenyl)piperazinehydrochloride
• N-(3-Methoxyphenyl)piperazine dihydrochloride
• C11H18Cl2N2O
• KSC496Q2T
• UNII-Q0T82QHG7N
• 4-(m-methoxyphenyl)piperazine dihydrochloride
• EN300-30155
• PIPERAZINE, 1-(3-METHOXYPHENYL)-, HYDROCHLORIDE (1:2)
• AKOS003884632
• CCG-52231
• LF-0551
• NSC 66266
• FT-0605632
• SY018372
• 6968-76-9
• DTXSID20219975
• Q27286861
• W-104604
• 1-(3-methoxyphenyl)piperazine;dihydrochloride
• 1-(3-methoxy-phenyl)piperazine dihydrochloride
• MFCD00035285
• CS-0016010
• F2190-0514
• EINECS 230-189-7
• AM20060788
• UKUNKQNESKRETR-UHFFFAOYSA-N
• A9217
• 1-(3-Methoxyphenyl)piperazine dihydrochloride, AldrichCPR
• SCHEMBL1024982
• NS00080959
• NSC-66266
• (m-methoxyphenyl)piperazine dihydrochloride
• 3-MEOPP 2HCL
• DB-018524
• +Expand

• MDL： MFCD00035285
• InChIKey： UKUNKQNESKRETR-UHFFFAOYSA-N
• Inchi： 1S/C11H16N2O.2ClH/c1-14-11-4-2-3-10(9-11)13-7-5-12-6-8-13;;/h2-4,9,12H,5-8H2,1H3;2*1H
• SMILES： Cl[H].Cl[H].O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(=C1[H])N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]
• BRN： 5647713

Computed Properties

• Exact Mass: 264.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 264.08
• Heavy Atom Count: 16
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 24.5

Experimental Properties

• LogP: 3.10260
• PSA: 24.50000
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 344°C at 760 mmHg
• Melting Point: 195-202 ºC
• Flash Point: 161.8℃
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Hygroscopic

1-(3-Methoxyphenyl)piperazine dihydrochloride Security Information

• Safety Term：S26;S28A
• Safety Instruction： S28A-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R36/37/38

1-(3-Methoxyphenyl)piperazine dihydrochloride Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%